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A pivotal moment in the history of science was the confirmation of radium as a new element.

This was achieved through the painstaking work of Marie and Pierre Curie, who employed a

meticulous process of fractional crystallization to isolate radium salts from tons of pitchblende

residue. A crucial stage in this process involved the use of bromide salts to separate radium

from the chemically similar element, barium. This guide provides a comparative analysis of the

properties of radium bromide and barium bromide, detailing the experimental procedures that

enabled this landmark discovery.

The confirmation of radium's elemental properties hinged on demonstrating its unique atomic

weight and spectral lines, distinct from any known element. The primary challenge lay in

separating the minute quantities of radium from the far more abundant barium, with which it

shares similar chemical characteristics. The Curies ingeniously exploited the slight differences

in the solubility of their bromide salts to achieve this separation.

Quantitative Comparison of Radium and Barium
Bromide
The success of the fractional crystallization technique relied on the lower solubility of radium

bromide compared to barium bromide. This difference, though subtle, allowed for the gradual
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enrichment of radium in the crystallized fractions. The following table summarizes the key

quantitative data for these two compounds.

Property
Radium Bromide
(RaBr₂)

Barium Bromide
(BaBr₂)

Significance in
Separation

Molar Mass 385.8 g/mol 297.14 g/mol

The higher molar

mass of radium

bromide was a key

indicator of a new,

heavier element.

Solubility in Water
70.6 g/100 mL at

20°C[1]

~104 g/100 mL at

20°C

Radium bromide's

lower solubility is the

fundamental principle

enabling its separation

from barium bromide

through fractional

crystallization.

Crystal Structure Orthorhombic[1] Orthorhombic[2]

The similar crystal

structures allow for

the co-crystallization

of radium and barium

bromide, with radium

concentrating in the

solid phase.

Atomic Weight of

Metal

~226 u (determined

by Curie)[2]
~137 u

The distinct atomic

weight of radium was

the ultimate proof of

its status as a new

element.[2]

Experimental Protocols
The isolation of radium bromide was a multi-stage process. After an initial separation from

pitchblende ore and enrichment as chlorides, the mixture was converted to bromides for the
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final, more efficient, purification.[3] This was a suggestion by German chemist Friedrich Giesel.

The final crystallizations were often carried out in acidic solutions, which further enhanced the

separation.[3]

Fractional Crystallization of Radium Bromide
The following is a generalized protocol for the fractional crystallization of radium bromide from a

radium-barium bromide mixture, based on the descriptions of the Curies' work:

Dissolution: A concentrated solution of the mixed radium and barium bromides was prepared

by dissolving the salts in hot, slightly acidified water (using hydrobromic acid).

Crystallization: The solution was allowed to cool slowly, inducing crystallization. Due to its

lower solubility, radium bromide preferentially crystallized out of the solution, leading to a

higher concentration of radium in the solid phase.

Separation: The crystals were separated from the remaining solution (the "mother liquor") by

filtration or decantation.

Iteration: The separated crystals, now enriched in radium, were redissolved in a smaller

volume of hot, acidified water and the crystallization process was repeated. The mother

liquor, depleted of some radium but still containing a significant amount, was also

reprocessed.

Systematic Repetition: This process of dissolving, crystallizing, and separating was repeated

hundreds, and even thousands, of times. The crystals from one step would become the

starting material for the next, progressively increasing the concentration of radium. The

mother liquors were systematically combined and re-crystallized to recover as much radium

as possible.

Monitoring: The progress of the enrichment was monitored by measuring the radioactivity of

the crystal fractions using an electrometer, a device developed by Pierre Curie. An increase

in radioactivity indicated a successful concentration of radium. Spectroscopic analysis was

also used to observe the strengthening of radium's unique spectral lines and the diminishing

of barium's lines as the purification progressed.[4]

The following diagram illustrates the logical workflow of this painstaking process.
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Workflow for the confirmation of radium's elemental properties.

Conclusion
The confirmation of radium as a new element was a triumph of meticulous experimental

chemistry. The analysis of radium bromide, separated from barium bromide through the

arduous process of fractional crystallization, provided the definitive evidence of its unique

atomic weight and properties. This work not only introduced a new element to the periodic table

but also laid the foundation for the fields of radiochemistry and nuclear physics, with profound

implications for science and medicine that continue to this day. The comparison of the

properties and the detailed experimental workflow highlight the ingenuity and perseverance

required to isolate and characterize this remarkable element.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://byjus.com/chemistry/barium-bromide/
https://www.britannica.com/topic/Marie-Curie-and-Irene-Curie-on-radium-1983710/DISCOVERY-OF-RADIUM
https://www.britannica.com/topic/Marie-Curie-and-Irene-Curie-on-radium-1983710/DISCOVERY-OF-RADIUM
https://www.youtube.com/watch?v=L6RsS8G41zo
https://www.benchchem.com/product/b14768681/docs#isolating-an-element-a-comparative-guide-to-the-bromide-salt-analysis-of-radium
https://www.benchchem.com/product/b14768681/docs#isolating-an-element-a-comparative-guide-to-the-bromide-salt-analysis-of-radium
https://www.benchchem.com/product/b14768681/docs#isolating-an-element-a-comparative-guide-to-the-bromide-salt-analysis-of-radium
https://www.benchchem.com/product/b14768681/docs#isolating-an-element-a-comparative-guide-to-the-bromide-salt-analysis-of-radium
https://www.benchchem.com/product/b14768681?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14768681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14768681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

